2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide

• Molecular Formula: C15H12N4O4S
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide
• InChI: InChI=1S/C15H12N4O4S/c20-12(17-14(21)16-10-5-2-1-3-6-10)9-24-15-19-18-13(23-15)11-7-4-8-22-11/h1-8H,9H2,(H2,16,17,20,21)
• InChI Key: ODDOONJHMARJHV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NC(=O)CSC2=NN=C(O2)C3=CC=CO3

Description

2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide, also known as FOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FOA is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure and has a molecular formula of C14H11N3O4S.

Mechanism of Action

2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide exerts its pharmacological effects through multiple mechanisms of action. In anti-inflammatory activity, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. In anti-cancer activity, this compound has been shown to induce apoptosis and inhibit cell proliferation through the inhibition of NF-κB signaling pathway.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various studies. This compound has been shown to reduce the levels of inflammatory markers such as C-reactive protein and erythrocyte sedimentation rate in patients with rheumatoid arthritis. This compound has also been shown to reduce the levels of pro-inflammatory cytokines in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide in lab experiments is its high potency and selectivity towards its target molecules. This compound has been shown to have low toxicity and high stability, making it a suitable candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several potential future directions for the research and development of 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide. One possible direction is the development of this compound-based fluorescent probes for the detection of metal ions in biological samples. Another potential direction is the optimization of this compound as a therapeutic agent for the treatment of inflammatory and neoplastic diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and its potential interactions with other molecules in biological systems.
In conclusion, this compound is a promising compound that has shown significant potential in various scientific fields. Its unique structure and pharmacological properties make it a suitable candidate for further research and development as a therapeutic agent. Further studies are needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide can be synthesized through a multi-step process that involves the reaction of furfural with thiosemicarbazide to yield 5-(furan-2-yl)-1,3,4-oxadiazol-2-thiol. This intermediate compound can then be reacted with chloroacetic acid and phenyl isocyanate to produce this compound.

Scientific Research Applications

2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide has been studied extensively for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has shown significant potential as an anti-inflammatory and anti-cancer agent. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological samples.